3-Amino-4-(3-thienyl)pyridine

• IUPAC Name: 4-thiophen-3-ylpyridin-3-amine
• InChI: InChI=1S/C9H8N2S/c10-9-5-11-3-1-8(9)7-2-4-12-6-7/h1-6H,10H2
• InChI Key: GZEUXMUETLVMJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C2=CSC=C2)N
• Molecular Formula: C9H8N2S
• DSSTOX Substance ID: DTXSID901308674
• Molecular Weight: 176.24 g/mol
• CAS No.: 1048960-63-9

Description

“3-Amino-4-(3-thienyl)pyridine” is a chemical compound that is not widely documented in the literature. It is likely to be a heterocyclic compound, containing both pyridine and thiophene rings.

Synthesis Analysis

The synthesis of similar compounds often involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. These are heated in formic acid to afford thieno[3,2-d]pyrimidin-4-ones. Alternatively, the reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides, which can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Scientific Research Applications

Synthesis of Disperse Dyes

Research has demonstrated the synthesis of new azo pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine derivatives from 3-amino-4,6-disubstituted-thieno[2,3-b]pyridines. These derivatives can serve as disperse dyes for polyester fibers, showcasing their potential in textile applications with measured spectral characteristics and fastness properties (Ho, 2005).

Antiproliferative Activity

A series of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines have shown antiproliferative activity, with modifications at certain positions affecting their activity against the phospholipase C enzyme. This highlights their potential in developing therapeutic agents (van Rensburg et al., 2017).

Optical Sensors

The synthesis of 2,4,6-tris(5-aryl-2-thienyl)pyridines has revealed molecules with star-shaped π-conjugated systems, exhibiting strong intramolecular charge transfer characteristics. These compounds have been demonstrated as optical sensors for detecting solvent polarity and protons, showcasing their utility in chemical sensing and environmental monitoring (Muraoka et al., 2019).

Photophysical Properties in Antitumor Applications

Studies on the photophysical properties of 6-(hetero)arylthieno[3,2-b]pyridine derivatives, evaluated as potential antitumor compounds, have shown reasonable fluorescence quantum yields and solvatochromic behavior. These findings indicate their potential in drug delivery applications using nanoliposomes as carriers, highlighting a novel approach in cancer treatment (Carvalho et al., 2013).

Antimicrobial Activity

New thienopyridines, pyridothienopyrimidines, and pyridothienotriazines have been synthesized and tested for antimicrobial activities. This research opens up potential applications in developing new antimicrobial agents (Bakhite et al., 2002).

Safety and Hazards

The safety data sheet for a similar compound, 3-Aminopyridine, indicates that it is considered hazardous. It is fatal if swallowed, toxic in contact with skin, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.